Cas no 1396888-01-9 (4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1396888-01-9
• MF: C₂₀H₂₄FN₃O₄S
• MW: 421.485667228699
• CID: 6215067
• PubChem ID: 71786383
• Update Time: 2025-06-08

4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• F6178-1664
• 4-ethoxy-3-fluoro-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-((1-isonicotinoylpiperidin-4-yl)methyl)benzenesulfonamide
• VU0534280-1
• 1396888-01-9
• AKOS024534721
• 4-ethoxy-3-fluoro-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C20H24FN3O4S/c1-2-28-19-4-3-17(13-18(19)21)29(26,27)23-14-15-7-11-24(12-8-15)20(25)16-5-9-22-10-6-16/h3-6,9-10,13,15,23H,2,7-8,11-12,14H2,1H3
• InChI Key： SHIGDRZBGOXMKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC1CCN(C(C2C=CN=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.14715559g/mol
• Monoisotopic Mass: 421.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396888-01-9): A Comprehensive Overview

4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396888-01-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide is defined by its aromatic benzene ring substituted with an ethoxy group at the 4-position and a fluoro group at the 3-position. The sulfonamide moiety is attached to the benzene ring at the 1-position, and it is further functionalized with a piperidine ring that is N-substituted by a pyridine carbonyl group. This intricate structure imparts unique chemical properties to the compound, making it a valuable candidate for pharmaceutical development.

The synthesis of 4-ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide typically involves multiple steps, including the formation of the sulfonamide linkage and the attachment of the piperidine and pyridine moieties. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce side reactions. For instance, a novel one-pot synthesis method has been reported that significantly enhances the efficiency of the process while maintaining high purity standards.

Biological Activities

4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Research has shown that this compound exhibits potent SSRI activity, making it a promising candidate for further clinical evaluation.

In addition to its SSRI properties, 4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide has been explored through various preclinical and clinical studies. Preclinical studies in animal models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These results have paved the way for human clinical trials.

In Phase I clinical trials, 4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide was found to be well-tolerated with no serious adverse effects reported. The compound demonstrated dose-dependent efficacy in reducing symptoms of depression and anxiety in patients with major depressive disorder (MDD). These findings have led to further Phase II trials to evaluate its long-term safety and efficacy.

Recent Research Advancements

The ongoing research on 4-Ethoxy-3-fluoro-N-{1-(pyridine-4-carbonyl)piperidin-4-y lmethyl}benzene - 1 - sulfonamide strong > continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on understanding its interactions with specific neurotransmitter receptors and signaling pathways. For example, one study published in the Journal of Medicinal Chemistry revealed that the compound selectively binds to serotonin transporter (SERT) proteins with high affinity, which may explain its SSRI activity.

In another study, researchers investigated the anti-inflammatory properties of 4-Ethoxy - 3 - fluoro - N - { 1 - ( pyridine - 4 - carbonyl ) piperidin - 4 - ylmethyl } benzene - 1 - sulfonamide strong > using both in vitro and in vivo models. The results showed that it effectively inhibits nuclear factor-kappa B (NF-kB) activation, a key mediator of inflammation. This finding highlights its potential as an anti-inflammatory agent for treating chronic inflammatory conditions.

Conclusion

4-Ethoxy - 3 - fluoro - N - { 1 - ( pyridine - 4 - carbonyl ) piperidin - 4 - ylmethyl } benzene - 1 - sulfonamide strong > ( CAS No . 1396888 - 01 - 9 ) is a multifaceted compound with promising therapeutic potential . Its unique chemical structure , combined with its potent biological activities , makes it an attractive candidate for further pharmaceutical development . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative treatments in various medical fields . As clinical trials progress , it is anticipated that this compound will play a significant role in advancing our understanding and treatment of neurological disorders , cancer , and inflammatory diseases . p >